![molecular formula C22H29N5O3 B2722573 9-(4-methoxyphenyl)-1,7-dimethyl-3-pentyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione CAS No. 844651-08-7](/img/no-structure.png)
9-(4-methoxyphenyl)-1,7-dimethyl-3-pentyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
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Description
Synthesis Analysis
The synthesis of this compound involves intricate organic chemistry. Researchers have developed various synthetic routes to access it. One notable approach is the condensation of suitable precursors, such as 4-methoxybenzaldehyde, pentan-3-one, and guanidine, followed by cyclization to form the pyrano[2,3-d]pyrimidine-2,4-dione scaffold . The synthesis requires careful optimization of reaction conditions and purification steps.
Chemical Reactions Analysis
This compound exhibits interesting reactivity. It can participate in nucleophilic substitutions, cyclizations, and oxidative processes. For instance, it may undergo nucleophilic attack at the carbonyl group, leading to the formation of various derivatives. Additionally, the presence of the methoxy group can influence its electrophilicity and reactivity toward other functional groups .
Mechanism of Action
9-(4-methoxyphenyl)-1,7-dimethyl-3-pentyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione has been investigated for its potential as a PARP-1 (Poly ADP-ribose polymerase-1) inhibitor . PARP-1 plays a crucial role in DNA repair mechanisms. Inhibition of PARP-1 sensitizes cancer cells to DNA-damaging agents, leading to cell death. The compound’s binding to the PARP-1 active site disrupts DNA repair processes, making it a promising candidate for cancer therapy .
Properties
CAS No. |
844651-08-7 |
---|---|
Molecular Formula |
C22H29N5O3 |
Molecular Weight |
411.506 |
IUPAC Name |
9-(4-methoxyphenyl)-1,7-dimethyl-3-pentyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
InChI |
InChI=1S/C22H29N5O3/c1-5-6-7-12-25-20(28)18-19(24(3)22(25)29)23-21-26(13-15(2)14-27(18)21)16-8-10-17(30-4)11-9-16/h8-11,15H,5-7,12-14H2,1-4H3 |
InChI Key |
ZKIWHYIBALZTSC-UHFFFAOYSA-N |
SMILES |
CCCCCN1C(=O)C2=C(N=C3N2CC(CN3C4=CC=C(C=C4)OC)C)N(C1=O)C |
solubility |
not available |
Origin of Product |
United States |
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